Cas no 773873-15-7 (4-Bromo-2-fluoro-6-(hydroxymethyl)phenol)

• Product Name: 4-Bromo-2-fluoro-6-(hydroxymethyl)phenol
• CAS No: 773873-15-7
• MF: C₇H₆BrFO₂
• MW: 221.023745059967
• CID: 5687378
• PubChem ID: 57442274
• Update Time: 2023-09-25

4-Bromo-2-fluoro-6-(hydroxymethyl)phenol Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-2-fluoro-6-hydroxymethyl-phenol
• 5-Bromo-3-fluoro-2-hydroxybenzyl alcohol
• Benzenemethanol, 5-bromo-3-fluoro-2-hydroxy-
• EN300-1913879
• SCHEMBL1630992
• 773873-15-7
• 4-bromo-2-fluoro-6-(hydroxymethyl)phenol
• 4-Bromo-2-fluoro-6-(hydroxymethyl)phenol

• Inchi： 1S/C7H6BrFO2/c8-5-1-4(3-10)7(11)6(9)2-5/h1-2,10-11H,3H2
• InChI Key： UCFHSYLPMDQCRU-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=C(CO)C=1)O)F

Computed Properties

• Exact Mass: 219.95352g/mol
• Monoisotopic Mass: 219.95352g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• Density: 1.810±0.06 g/cm3(Predicted)
• Boiling Point: 263.4±20.0 °C(Predicted)
• pka: 8.11±0.23(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyl alcohols